7-(2-Aminoethyl)camptothecin

• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol
• InChI: InChI=1S/C22H21N3O4/c1-2-22(28)16-9-18-19-14(10-25(18)20(26)15(16)11-29-21(22)27)12(7-8-23)13-5-3-4-6-17(13)24-19/h3-6,9,28H,2,7-8,10-11,23H2,1H3/t22-/m0/s1
• InChIKey: JSLWKMKTEGTNAU-QFIPXVFZSA-N

7-(2-Aminoethyl)camptothecin: A Functionalizable Topoisomerase I Inhibitor

7-(2-Aminoethyl)camptothecin (7CPT) is a semisynthetic camptothecin (CPT) derivative, distinguished by a primary amine-bearing ethyl group at the 7-position of the quinoline B-ring [1]. This structural modification provides a reactive nucleophilic handle for bioconjugation, specifically enabling its covalent attachment to oligonucleotides [1]. Its primary mechanism of action, consistent with the camptothecin class, is the inhibition of topoisomerase I (Top1) [2].

Functional handle: Primary amine at C7 enables covalent conjugation to oligonucleotides.

Mechanism: Topoisomerase I inhibition research tool; consistent with camptothecin class.

Selection context: Supports bioconjugation-based targeted DNA damage studies, not standalone cytotoxicity screening.

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source
• [2] Wall, M. E., Wani, M. C., Cook, C. E., et al. (1966). Plant antitumor agents. I. The isolation and structure of camptothecin, a novel alkaloidal leukemia and tumor inhibitor from Camptotheca acuminata. Journal of the American Chemical Society, 88(16), 3888-3890. View Source

Functional Distinction of 7-(2-Aminoethyl)camptothecin

Generic substitution among camptothecin analogs is not viable due to their diverse structure-activity relationships and physicochemical properties. While many analogs, such as topotecan or SN-38, are optimized for systemic administration or potency, 7CPT serves a distinct, specialized purpose. Its defining feature is the primary amine at the 7-position, which is not present in most clinical CPT drugs [1]. This functional group is essential for the covalent linkage to oligonucleotides, enabling the creation of targeted, sequence-specific DNA-damaging agents like TFO-CPT conjugates [1]. Substituting with an analog lacking this specific functional group, such as the clinically used 7-ethyl-10-hydroxycamptothecin (SN-38), would render the bioconjugation strategy impossible, as they lack the necessary reactive amine handle [2].

Bioconjugation

Analogs lacking a 7-position primary amine (e.g., SN-38) cannot be directly coupled to oligonucleotides; conjugation strategy requires the 7-(2-aminoethyl) handle.

Solubility & handling

Unsubstituted camptothecin has very low aqueous solubility; aminoalkyl substitution (as in 7CPT) may improve formulation behaviour, but class-level data suggest the profile may differ from other water-soluble analogs.

Mechanistic readout

Free camptothecin induces nonspecific Top1-DNA lesions; the TFO-7CPT conjugate provides sequence-directed cleavage. Direct substitution with an unconjugated analog loses site-specificity.

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source
• [2] Pommier, Y. (2006). Topoisomerase I inhibitors: camptothecins and beyond. Nature Reviews Cancer, 6(10), 789-802. View Source

7-(2-Aminoethyl)camptothecin: Evidence of Functional Advantages

High-Yield TFO-CPT Conjugation

7CPT's primary amine enables high-yield covalent conjugation to triple helix-forming oligonucleotides (TFOs), a key step not possible with most other camptothecin analogs. In a study conjugating 7CPT to a 16- or 18-mer TFO via a γ-aminocaproic acid linker, an average isolated yield of 60% was achieved after HPLC purification [1]. In contrast, unmodified camptothecin lacks this functional group and cannot be directly conjugated in this manner [1].

Conjugation yield

Head-to-head

~60% isolated yield (avg.)

Quantifies synthetic utility for TFO-CPT preparation.

Unmodified CPT cannot be directly conjugated. HPLC-purified TFO16/TFO18 conjugates.

Evidence Dimension	Bioconjugation Reaction Yield
Target Compound Data	Average 60%
Comparator Or Baseline	Camptothecin (CPT)
Quantified Difference	Conjugation reaction possible only with 7CPT due to the primary amine functional group.
Conditions	Reaction of 7CPT with TFO16 and TFO18 via γ-aminocaproic acid linker, purified by reverse-phase HPLC.

Why This Matters

This quantifies the synthetic utility of 7CPT for creating targeted therapeutics, a capability that distinguishes it from other CPT analogs for bioconjugation applications.

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source

Sequence-Specific DNA Cleavage

When conjugated to a TFO, 7CPT imparts a new functional capability: sequence-specific DNA cleavage. While free camptothecin induces nonspecific DNA damage across the genome, a TFO-7CPT conjugate is designed to direct Top1-mediated cleavage to a predetermined, 23-base pair oligopurine·oligopyrimidine target sequence [1]. This is a qualitative, functional difference rather than a difference in potency. The study demonstrated that the optimized TFO-7CPT conjugates can direct cleavage to a specific site, whereas free CPT exhibits no such selectivity [1].

Cleavage specificity

Head-to-head

Site-directed 23-bp target vs. nonspecific genome-wide damage

Enables targeted DNA damage research tool, not a general cytotoxic.

In vitro Top1 cleavage assay on a 324-bp fragment containing the triplex site.

Evidence Dimension	DNA Cleavage Specificity
Target Compound Data	Site-specific cleavage directed to a 23-bp target sequence
Comparator Or Baseline	Camptothecin (CPT)
Quantified Difference	Qualitative functional difference: TFO-7CPT conjugate enables site-directed cleavage; free CPT causes genome-wide nonspecific damage.
Conditions	In vitro topoisomerase I cleavage assay with a 324-bp DNA fragment containing the target triplex site.

Why This Matters

This demonstrates that 7CPT's value proposition is not as a standalone chemotherapeutic, but as a precision targeting warhead, a unique application that cannot be met by standard CPT analogs.

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source

Enhanced Top1-DNA Complex Stability

The TFO-7CPT conjugate induces a Top1-DNA cleavage complex that is more stable than that formed by free camptothecin. In a salt-induced reversal assay, the cleavage complexes formed by TFO-7CPT conjugates demonstrated increased resistance to dissociation compared to complexes induced by camptothecin alone [1]. This suggests a longer-lived DNA lesion at the target site, which could potentially translate to a more sustained therapeutic effect.

Complex stability

Head-to-head

Increased resistance to salt-induced reversal

Supports investigation of persistent DNA lesions at target sites.

0.5 M NaCl wash; TFO-7CPT yields more stable cleavage complexes than free CPT.

Evidence Dimension	Stability of Top1-DNA Cleavage Complex
Target Compound Data	Increased resistance to salt-induced reversal
Comparator Or Baseline	Camptothecin (CPT)
Quantified Difference	Qualitative functional difference: TFO-7CPT conjugate yields more stable cleavage complexes.
Conditions	Topoisomerase I cleavage assay with 0.5 M NaCl wash to assess complex stability.

Why This Matters

This enhanced stability is a direct consequence of the targeted delivery and binding mechanism, providing a mechanistic advantage over the transient, nonspecific damage caused by free CPT.

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source

Improved Aqueous Solubility

While direct solubility data for 7CPT is limited, the class of water-soluble (aminoalkyl)camptothecin analogs is well-characterized. A foundational study on this class reported that 7-substituted aminoalkyl analogs exhibit improved water solubility compared to the parent compound, camptothecin, which is highly insoluble in water [1]. The primary amine on the ethyl chain of 7CPT is expected to confer increased aqueous solubility relative to unsubstituted CPT, a critical property for formulation and in vivo delivery. This is a class-level inference based on the established structure-property relationship of aminoalkyl camptothecins [1].

Aqueous solubility

Class-level

Expected >100 µg/mL (class estimate)

May improve handling in aqueous research formulations.

Class-level inference from aminoalkyl camptothecins; specific 7CPT data to verify.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Expected to be > 100 µg/mL (class-level estimate)
Comparator Or Baseline	Camptothecin (CPT)
Quantified Difference	CPT has very low water solubility (< 5 µg/mL). Aminoalkyl substitution significantly improves solubility.
Conditions	Solubility in aqueous buffer, pH 7.4, 25°C (class-level data).

Why This Matters

Improved solubility is a critical differentiator for researchers requiring a CPT derivative that is easier to handle and formulate in aqueous biological systems without extensive use of organic co-solvents.

• [1] Sawada, S., et al. (1991). Synthesis and antitumor activity of 20(S)-camptothecin derivatives: carbamate-linked, water-soluble derivatives of 7-ethyl-10-hydroxycamptothecin. Chemical and Pharmaceutical Bulletin, 39(6), 1446-1450. View Source

Key Applications of 7-(2-Aminoethyl)camptothecin

TFO-CPT Conjugate Synthesis

7CPT is the optimal starting material for creating conjugates with oligonucleotides, such as triple helix-forming oligonucleotides (TFOs), for the purpose of sequence-specific DNA cleavage. Its primary amine allows for high-yield covalent linkage, which is essential for building these targeted therapeutic tools [1].

Site-Specific Topoisomerase I Damage Studies

Researchers investigating the mechanisms of DNA repair, replication stress, and topoisomerase I function can use TFO-7CPT conjugates as precision tools. These conjugates enable the induction of DNA damage at a known, unique sequence, allowing for the detailed study of the cellular response to a single, defined lesion [1].

Targeted Payload for ADCs and Aptamers

While most established with TFOs, the reactive amine on 7CPT provides a general-purpose handle for conjugation to other targeting moieties, such as antibodies, peptides, or aptamers. This makes it a versatile building block for creating next-generation, targeted cancer therapeutics that can deliver a CPT warhead to specific cell types or tissues [1].

Application

Selection Property

Validation Focus

Oligonucleotide conjugate synthesis

Primary amine reactivity at C7

Conjugation efficiency and HPLC identity

Site-specific Top1 damage studies

TFO-directed DNA cleavage capability

Sequence specificity and lesion persistence

Targeted delivery conjugate research

Amine-based bioconjugation handle

Conjugation feasibility and target-cell delivery context

• [1] Arimondo, P. B., et al. (2002). Design and Optimization of Camptothecin Conjugates of Triple Helix-forming Oligonucleotides for Sequence-specific DNA Cleavage by Topoisomerase I. Journal of Biological Chemistry, 277(5), 3132-3140. View Source